N-[4-(difluoromethoxy)phenyl]-2-phenylacetamide

• IUPAC Name: N-[4-(difluoromethoxy)phenyl]-2-phenylacetamide
• InChI: InChI=1S/C15H13F2NO2/c16-15(17)20-13-8-6-12(7-9-13)18-14(19)10-11-4-2-1-3-5-11/h1-9,15H,10H2,(H,18,19)
• InChI Key: PKTRBYGYSFPWTF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NC2=CC=C(C=C2)OC(F)F
• Molecular Formula: C15H13F2NO2
• Molecular Weight: 277.27 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds typically involves reactions such as the reaction of phenol with dichloroacetamide, as seen in the synthesis of N-Phenyl-2,2-di(4-chlorophenoxy)acetamide (Tao Jian-wei, 2009). This process utilizes organic solvents like tetrahydrofuran (THF) and anhydrous potassium carbonate, highlighting a common method in the synthesis of acetamide derivatives.

Molecular Structure Analysis

The molecular structure of compounds in this category can be quite complex. For instance, the crystal structure of a similar compound, N-(2-benzoyl-4,5-dimethoxyphenethyl)-2-phenylacetamide, shows crystallization in the monoclinic C2/c space group with eight molecules in the unit cell (P. Marinova et al., 2022). This indicates the complexity and diversity of molecular structures in this class of chemicals.

Chemical Reactions and Properties

The reaction mechanisms and properties of such compounds often involve various functional groups and their interactions. For example, N-(2-Methylphenyl)-2,2-dichloroacetamide and N-(4-methylphenyl)-2,2-dichloroacetamide undergo spectroscopic investigations revealing the influence of the methyl group on the characteristic frequencies of the amide group (V. Arjunan et al., 2009).

Physical Properties Analysis

The physical properties of these compounds can be derived from their crystal structures and molecular interactions. For example, N-(4-methyl phenyl)-2,2,2-trichloroacetamide demonstrates certain properties based on its planar phenyl rings and acetamide group (S. Dou et al., 1997).

Chemical Properties Analysis

Chemical properties are often related to the reactivity of the molecule. N-halogeno compounds, such as Perfluoro-[N-fluoro-N-(4-pyridyl)acetamide], show specific reactivity patterns, including fluorination under mild conditions (R. Banks et al., 1996). These properties are essential for understanding the chemical behavior of acetamide derivatives.